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Compound of Interest

Compound Name: Cyclopropyltributylstannane

Cat. No.: B177447 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of Cyclopropyltributylstannane, a key organotin compound in organic synthesis.

Adherence to these protocols is critical for minimizing risks and ensuring the integrity of your

research.

Chemical Safety and Hazard Information
Cyclopropyltributylstannane is a hazardous chemical that requires careful handling. Below is

a summary of its key hazard classifications.
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Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 3/4
H301/H302: Toxic or Harmful if

swallowed[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][2]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2]

Reproductive Toxicity Category 1B
H360: May damage fertility or

the unborn child

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure[3][4]

Hazardous to the Aquatic

Environment (Acute)
Category 1

H400: Very toxic to aquatic

life[3][4]

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects[3][4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Cyclopropyltributylstannane to prevent

exposure.
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Protection Type Specification

Eye/Face Protection

Chemical splash goggles and a face shield

(minimum 8-inch) are required.[1][5][6] All eye

and face protection must be tested and

approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

[1][6]

Skin Protection

A chemical-resistant, impervious suit and gloves

should be worn at all times.[6][7] Gloves must

be inspected before use and disposed of after

contamination in accordance with laboratory

practices.[1][6]

Respiratory Protection

Work should be conducted in a chemical fume

hood.[5] If the risk of inhalation is high, a full-

face respirator with multi-purpose combination

(US) or type ABEK (EN 14387) respirator

cartridges should be used.[6] Respirators and

their components must be tested and approved

under appropriate government standards like

NIOSH (US) or CEN (EU).[1][6]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Experimental Workflow
The following diagram outlines the standard operating procedure for working with

Cyclopropyltributylstannane.
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Preparation

Handling

Cleanup and Disposal

Don Personal Protective Equipment (PPE)

Prepare work area in a chemical fume hood

Assemble and check all necessary equipment

Carefully transfer Cyclopropyltributylstannane

Proceed to Handling

Perform the chemical reaction

Monitor the reaction progress

Quench the reaction and work-up

Proceed to Cleanup

Segregate and label waste Decontaminate work surfaces and equipment

Dispose of waste through a licensed service Doff and dispose of contaminated PPE

Click to download full resolution via product page

Cyclopropyltributylstannane Handling Workflow
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Detailed Methodologies
Handling:

Preparation: Before handling, ensure all necessary PPE is worn correctly.[1] Prepare the

designated work area, typically a chemical fume hood, ensuring it is clean and uncluttered.

[5] All glassware and equipment should be inspected for defects.

Transfer: Use appropriate techniques to transfer the liquid, minimizing the potential for

splashes or aerosol generation.

Reaction: Conduct the reaction under an inert atmosphere as required.[1] Maintain

awareness of the reaction's progress and any potential exothermic events.

Accidental Release Measures:

Evacuation: In case of a spill, evacuate personnel to a safe area.[1]

Ventilation: Ensure adequate ventilation.[1]

Containment: For small spills, absorb with an inert material (e.g., sand, vermiculite) and

place in a suitable, closed container for disposal.[1][5] Do not let the product enter drains.[1]

Cleanup: Clean the affected area thoroughly.

First Aid:

General advice: Consult a physician and show them the Safety Data Sheet.[1]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[1]

In case of skin contact: Immediately wash off with soap and plenty of water.[1]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[1][5]
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] The

recommended storage temperature is between 2-8°C under an inert atmosphere.[1] The

storage area should be locked up or accessible only to authorized personnel.

Disposal Plan:

All waste containing Cyclopropyltributylstannane must be treated as hazardous waste.

Dispose of the material through a licensed professional waste disposal service.[1]

Contaminated packaging should be disposed of as unused product.[1]

Do not allow the chemical to be released into the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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